Cas no 2171684-78-7 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid
• CAS No: 2171684-78-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5817793
• PubChem ID: 165514258
• Update Time: 2025-05-23

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid
• EN300-1512270
• 2171684-78-7
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}morpholine-3-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-11-12-34-16-24(29)26(31)32)14-17-9-10-18(13-17)28-27(33)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24H,9-16H2,(H,28,33)(H,31,32)
• InChI Key： TXOIETGDYCCYPE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N2CCOCC2C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid

Comprehensive Overview of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid (CAS No. 2171684-78-7)

The compound 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid (CAS No. 2171684-78-7) is a sophisticated peptide-like molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a morpholine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with the growing demand for precision medicine.

One of the most searched questions in AI-driven drug discovery platforms is how Fmoc-protected amino acids like this compound can enhance peptide stability and bioavailability. The Fmoc group in 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid plays a critical role in solid-phase peptide synthesis (SPPS), a technique widely used to develop therapeutic peptides. This aligns with the current trend of optimizing synthetic pathways for cost-effective and scalable production of pharmaceutical intermediates.

From a structural-activity relationship (SAR) perspective, the cyclopentylacetyl moiety in this compound offers intriguing possibilities for molecular docking studies. Computational chemists frequently explore how such scaffolds interact with protein targets, especially in the context of G-protein-coupled receptors (GPCRs) and kinase inhibitors. The integration of machine learning in virtual screening has further amplified interest in derivatives of this molecule, as they exhibit promising ligand efficiency metrics.

Another hot topic tied to this compound is its relevance in green chemistry. With increasing regulatory pressure on solvent waste reduction, researchers are investigating eco-friendly alternatives for deprotecting Fmoc groups during synthesis. The morpholine-3-carboxylic acid segment also opens doors to biodegradable polymer research, a field gaining traction due to concerns over microplastic pollution.

In analytical chemistry, CAS No. 2171684-78-7 is often discussed alongside advanced chromatographic techniques like UHPLC-MS. Its distinct UV absorption profile (attributed to the fluorene core) facilitates high-sensitivity detection, addressing the need for robust quality control protocols in API manufacturing. This resonates with industry demands for patent-compliant impurity profiling.

Looking ahead, the compound’s potential in neuropharmacology is being explored, particularly for modulating neurotransmitter receptors. Its carboxylic acid functionality allows for salt formation, improving blood-brain barrier (BBB) permeability—a key challenge in CNS drug development. Such applications are frequently queried in academic search engines, reflecting the intersection of organic synthesis and neuroscience.

To summarize, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}morpholine-3-carboxylic acid represents a multifaceted tool for modern research. Its versatility spans from peptide therapeutics to computational drug design, while its synthetic adaptability meets both industrial and environmental priorities. As high-throughput screening technologies evolve, this compound will likely remain a focal point in structure-based drug discovery pipelines.